Cas no 176299-96-0 (b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-)

b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- structure
176299-96-0 structure
Product Name:b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
CAS No:176299-96-0
MF:C20H22O7
MW:374.384486675262
CID:112303
PubChem ID:125307176
Update Time:2025-04-18

b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Chemical and Physical Properties

Names and Identifiers

    • b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]-
    • 4-METHOXYPHENYL 4,6-O-BENZYLIDENE-BETA-D-GALACTOPYRANOSIDE
    • 4-Methoxyphenyl 4,6-<i>O<
    • i>-Benzylidene-β-<small>D<
    • small>-galactopyranoside
    • 4-Methoxyphenyl 4,6-O-Benzylidene-β-D-galactopyranoside
    • A902529
    • 4-Methoxyphenyl 4,6-O-benzylidene-alpha-L-allopyranoside
    • M1710
    • (4aS,6S,7S,8R,8aR)-6-(4-methoxyphenoxy)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxine-7,8-diol
    • 176299-96-0
    • DTXSID00693678
    • Inchi: 1S/C20H22O7/c1-23-13-7-9-14(10-8-13)25-20-17(22)16(21)18-15(26-20)11-24-19(27-18)12-5-3-2-4-6-12/h2-10,15-22H,11H2,1H3/t15-,16+,17-,18-,19?,20+/m0/s1
    • InChI Key: YHRLBNMWLPNUFF-GLNIJSSQSA-N
    • SMILES: O1[C@H]([C@H]([C@H]([C@@H]2[C@@H]1COC(C1C=CC=CC=1)O2)O)O)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 374.13700
  • Monoisotopic Mass: 374.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.6A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.322
  • Boiling Point: 589.699°C at 760 mmHg
  • Flash Point: 310.439°C
  • Refractive Index: 1.591
  • PSA: 86.61000
  • LogP: 1.63490

b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:<0°C

b-D-Galactopyranoside,4-methoxyphenyl 4,6-O-[(S)-phenylmethylene]- Pricemore >>

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abcr
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